N-methyl-1-(6-methylpyridazin-3-yl)piperidin-3-amine
Overview
Description
“N-methyl-1-(6-methylpyridazin-3-yl)piperidin-3-amine” is a chemical compound with the molecular formula C11H18N4 and a molecular weight of 206.29 . It is also known by its IUPAC name, N-methyl-1-(6-methyl-3-pyridazinyl)-3-piperidinamine .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H18N4/c1-9-5-6-11(14-13-9)15-7-3-4-10(8-15)12-2/h5-6,10,12H,3-4,7-8H2,1-2H3 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . The exact physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.Mechanism of Action
N-methyl-1-(6-methylpyridazin-3-yl)piperidin-3-amine works by binding to the serotonin transporter and inhibiting the reuptake of serotonin, leading to an increase in serotonin levels in the brain. This increase in serotonin levels has been found to have a positive effect on mood and behavior.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects, including increased serotonin levels in the brain, increased dopamine release, and increased activity in the prefrontal cortex. These effects may be responsible for the substance's potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-methyl-1-(6-methylpyridazin-3-yl)piperidin-3-amine in lab experiments is that it has a unique mechanism of action that makes it different from other psychoactive substances. This may make it a more effective treatment option for certain disorders. However, one limitation of using this compound in lab experiments is that it is a relatively new substance and there is still much that is unknown about its long-term effects.
Future Directions
There are many potential future directions for research on N-methyl-1-(6-methylpyridazin-3-yl)piperidin-3-amine. One area of focus could be on its potential therapeutic applications in the treatment of addiction. Another area of focus could be on its potential to enhance cognitive function and memory. Additionally, more research is needed to fully understand the long-term effects of this compound and its potential for abuse.
Scientific Research Applications
N-methyl-1-(6-methylpyridazin-3-yl)piperidin-3-amine has been found to have potential therapeutic applications in the treatment of various neurological and psychiatric disorders, including depression, anxiety, and addiction. It has been shown to have a unique mechanism of action that makes it different from other psychoactive substances, which may make it a more effective treatment option.
Safety and Hazards
The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
N-methyl-1-(6-methylpyridazin-3-yl)piperidin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4/c1-9-5-6-11(14-13-9)15-7-3-4-10(8-15)12-2/h5-6,10,12H,3-4,7-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWENPHPRDSITGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)N2CCCC(C2)NC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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